Cas no 1804654-47-4 (2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol)

2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol is a fluorinated pyridine derivative with a multifunctional structure, making it a valuable intermediate in organic synthesis and agrochemical applications. The presence of chloromethyl, difluoromethyl, and trifluoromethoxy groups enhances its reactivity, enabling selective modifications for the development of advanced chemical compounds. Its trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, which is advantageous in the design of bioactive molecules. The compound's structural features also make it suitable for cross-coupling reactions and further derivatization. High purity and precise functional group positioning ensure consistent performance in synthetic pathways, supporting research and industrial applications requiring tailored fluorinated building blocks.

2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol structure

1804654-47-4 structure

Product Name:2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol

CAS No:1804654-47-4

MF:C₉H₇ClF₅NO₂

MW:291.602399110794

CID:4812481

Update Time:2025-11-07

2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol
- Inchi： 1S/C9H7ClF5NO2/c10-1-5-4(3-17)7(8(11)12)6(2-16-5)18-9(13,14)15/h2,8,17H,1,3H2
- InChI Key： RHQUXVRMKDNWTB-UHFFFAOYSA-N
- SMILES： ClCC1C(CO)=C(C(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 266
XLogP3: 2.2
Topological Polar Surface Area: 42.4

2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029079578-1g	2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol	1804654-47-4	97%	1g	$1,445.30	2022-04-01

2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804654-47-4)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804654-47-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in drug discovery, where fluorinated compounds often exhibit improved pharmacokinetic profiles. The compound's CAS No. 1804654-47-4 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science.

One of the key trends in modern chemistry is the exploration of sustainable and efficient synthetic routes for complex molecules. 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol is no exception, with researchers focusing on greener methodologies to produce it. Topics such as "fluorine in drug design" and "pyridine-based agrochemicals" are hotly debated in academic circles, aligning with the compound's relevance. Additionally, its potential applications in catalysis and functional materials are areas of active investigation.

The structural features of 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol also make it a candidate for studying molecular interactions and binding affinities. Computational chemists and molecular modelers often use this compound as a benchmark to validate new algorithms or docking studies. Its chloromethyl and difluoromethyl groups provide interesting electronic effects that influence reactivity, making it a subject of mechanistic studies.

From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of CAS No. 1804654-47-4 involves multi-step processes that require optimization to meet commercial demands. Companies specializing in fine chemicals and custom synthesis are investing in advanced technologies like continuous flow chemistry and enzymatic catalysis to improve yields and reduce waste. These innovations are part of a broader shift toward sustainable chemical manufacturing.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804654-47-4) represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and potential applications ensure that it remains a focal point for research and development. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing multiple fields.